[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C17H15Cl2NO3/c1-11-4-2-3-5-12(11)9-20-16(21)10-23-17(22)14-7-6-13(18)8-15(14)19/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key: JABFPYLJFNHIOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO3
• Molecular Weight: 352.2 g/mol

Description

[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate involves the inhibition of tubulin polymerization, which is essential for cell mitosis and proliferation. By disrupting the microtubule network, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to exhibit other biochemical and physiological effects. Studies have demonstrated that this compound can inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in neurotransmission. Furthermore, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate for lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer drugs. However, its low solubility in water and other solvents can make it challenging to work with in the lab. Additionally, its potential toxicity and side effects must be carefully evaluated in preclinical studies before it can be considered for clinical use.

Future Directions

There are several future directions for the research and development of [2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate. One area of interest is in the development of new drug delivery systems that can improve its solubility and bioavailability. Additionally, further studies are needed to investigate its potential applications in other fields, such as neurodegenerative diseases and inflammation. Finally, preclinical studies are needed to evaluate its safety and efficacy before it can be considered for clinical use.

Synthesis Methods

The synthesis of [2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate involves the reaction of 2,4-dichlorobenzoic acid with 2-(methylamino) ethan-1-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then reacted with 2-bromo-1-(2-methylphenyl)ethan-1-one to yield the final compound.

Scientific Research Applications

[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 2,4-dichlorobenzoate has been investigated for its potential applications in various scientific research fields. One of the most notable applications is in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells.